Cas no 1701742-33-7 (Tert-butyl 2-propylpyrrolidine-2-carboxylate)

• Product Name: Tert-butyl 2-propylpyrrolidine-2-carboxylate
• CAS No: 1701742-33-7
• MF: C₁₂H₂₃NO₂
• MW: 213.316523790359
• CID: 5606685
• PubChem ID: 106978080
• Update Time: 2025-05-22

Tert-butyl 2-propylpyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-985465
• tert-butyl 2-propylpyrrolidine-2-carboxylate
• 1701742-33-7
• Tert-butyl 2-propylpyrrolidine-2-carboxylate

• Inchi： 1S/C12H23NO2/c1-5-7-12(8-6-9-13-12)10(14)15-11(2,3)4/h13H,5-9H2,1-4H3
• InChI Key： CPRDWKDGRPBOFB-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1(CCC)CCCN1)=O

Computed Properties

• Exact Mass: 213.172878976g/mol
• Monoisotopic Mass: 213.172878976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Tert-butyl 2-propylpyrrolidine-2-carboxylate

Tert-butyl 2-propylpyrrolidine-2-carboxylate (CAS No. 1701742-33-7)

Tert-butyl 2-propylpyrrolidine-2-carboxylate, also known by its CAS number 1701742-33-7, is a compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. This compound belongs to the class of tertiary butyl esters, specifically derived from pyrrolidine derivatives. Its structure consists of a pyrrolidine ring substituted with a propyl group at the 2-position and a tert-butyl ester group at the same position, making it a valuable molecule in both academic research and industrial applications.

The synthesis of tert-butyl 2-propylpyrrolidine-2-carboxylate typically involves multi-step reactions, often starting from pyrrolidine precursors. Recent advancements in organic synthesis have enabled more efficient and selective methods for its preparation, reducing production costs and improving yield. For instance, researchers have explored the use of catalytic asymmetric synthesis to construct the chiral center at the 2-position of the pyrrolidine ring, which is crucial for its biological activity.

One of the most promising applications of this compound lies in its use as a building block in drug discovery. The pyrrolidine ring is a common structural motif in many bioactive molecules, including antibiotics and antiviral agents. The presence of the tert-butyl ester group enhances the compound's stability and solubility, making it an ideal candidate for further functionalization. Recent studies have demonstrated that derivatives of tert-butyl 2-propylpyrrolidine-2-carboxylate exhibit potent inhibitory activity against various enzymes involved in neurodegenerative diseases, such as acetylcholinesterase and beta-secretase.

In addition to its pharmaceutical potential, this compound has also found applications in materials science. The rigid structure of the pyrrolidine ring and the bulky tert-butyl group contribute to its ability to form stable crystals, which are desirable in the development of advanced materials such as piezoelectric polymers and optoelectronic devices. Researchers have reported that incorporating tert-butyl 2-propylpyrrolidine-2-carboxylate into polymer matrices significantly improves their mechanical properties and thermal stability.

The environmental impact of this compound has also been a topic of interest. Studies have shown that tert-butyl 2-propylpyrrolidine-2-carboxylate undergoes rapid biodegradation under aerobic conditions, making it less likely to accumulate in ecosystems. However, further research is needed to fully understand its long-term effects on aquatic organisms and soil microbiota.

In conclusion, tert-butyl 2-propylpyrrolidine-2-carboxylate (CAS No. 1701742-33-7) is a versatile compound with a wide range of applications across different disciplines. Its unique chemical structure, combined with recent advancements in synthesis and functionalization techniques, positions it as a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in shaping future innovations across various fields.